Ethyl 3-bromo-5-cyano-4-(difluoromethyl)phenylacetate
Overview
Description
Ethyl 3-bromo-5-cyano-4-(difluoromethyl)phenylacetate, also known as EBC-DFP, is a recently discovered compound with potential applications in a variety of scientific research fields. It is a crystalline solid that is soluble in water and can be synthesized in a laboratory. EBC-DFP has a wide range of biochemical and physiological effects, which makes it an attractive compound for further research.
Scientific Research Applications
Ethyl 3-bromo-5-cyano-4-(difluoromethyl)phenylacetate has potential applications in a variety of scientific research fields. It has been studied as a potential anti-inflammatory, anti-cancer, and anti-microbial agent. It has also been studied for its potential use as a drug delivery system and for its ability to inhibit the growth of bacteria and fungi. Additionally, it has been studied for its potential use in gene therapy, as a potential therapeutic agent for neurodegenerative diseases, and for its potential to reduce the toxicity of other compounds.
Mechanism of Action
The exact mechanism of action of Ethyl 3-bromo-5-cyano-4-(difluoromethyl)phenylacetate is not yet fully understood. However, it is believed that this compound acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is responsible for the production of prostaglandins and other pro-inflammatory mediators. By inhibiting the activity of COX-2, this compound may reduce inflammation and other associated symptoms.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, preliminary studies have shown that it has anti-inflammatory, anti-cancer, and anti-microbial effects. It has also been shown to have anti-fungal, anti-bacterial, and anti-viral effects. Additionally, it has been shown to have a protective effect against oxidative stress and to reduce the toxicity of other compounds.
Advantages and Limitations for Lab Experiments
Ethyl 3-bromo-5-cyano-4-(difluoromethyl)phenylacetate has several advantages for use in lab experiments. It is relatively easy to synthesize and is soluble in water, making it easy to work with. Additionally, it has a wide range of biochemical and physiological effects, making it useful for a variety of experiments. However, there are some limitations to using this compound in lab experiments. It is an expensive compound, and the exact mechanism of action is still not fully understood, making it difficult to predict its effects in certain experiments.
Future Directions
There are a number of potential future directions for research on Ethyl 3-bromo-5-cyano-4-(difluoromethyl)phenylacetate. Further research could be conducted to better understand the exact mechanism of action of the compound, as well as its effects on different types of cells and tissues. Additionally, further research could be conducted to explore its potential applications in drug delivery and gene therapy. Additionally, further research could be conducted to explore its potential use in the treatment of neurodegenerative diseases and other diseases. Finally, further research could be conducted to explore its potential use as an anti-cancer, anti-inflammatory, and anti-microbial agent.
properties
IUPAC Name |
ethyl 2-[3-bromo-5-cyano-4-(difluoromethyl)phenyl]acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10BrF2NO2/c1-2-18-10(17)5-7-3-8(6-16)11(12(14)15)9(13)4-7/h3-4,12H,2,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKZURVZVCKBYMI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=CC(=C(C(=C1)Br)C(F)F)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10BrF2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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